Cas no 1806631-75-3 (2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole)

2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole is a functionalized benzimidazole derivative with a bromo substituent at the 2-position, a cyano group at the 4-position, and a difluoromethoxy moiety at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of electron-withdrawing groups enhances its reactivity in cross-coupling reactions, while the difluoromethoxy group contributes to improved metabolic stability in bioactive molecules. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.

2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole structure

1806631-75-3 structure

Product Name:2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole

CAS No:1806631-75-3

MF:C₉H₄BrF₂N₃O

MW:288.048367500305

CID:4816288

Update Time:2025-10-16

2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole
- Inchi： 1S/C9H4BrF2N3O/c10-8-14-6-2-5(16-9(11)12)1-4(3-13)7(6)15-8/h1-2,9H,(H,14,15)
- InChI Key： FHDGGFUADAOAKZ-UHFFFAOYSA-N
- SMILES： BrC1=NC2C(C#N)=CC(=CC=2N1)OC(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 308
XLogP3: 3.2
Topological Polar Surface Area: 61.7

2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061007720-250mg	2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole	1806631-75-3	98%	250mg	$857.76	2022-03-31
Alichem	A061007720-500mg	2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole	1806631-75-3	98%	500mg	$1,295.04	2022-03-31
Alichem	A061007720-1g	2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole	1806631-75-3	98%	1g	$2,125.46	2022-03-31

2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole Related Literature

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Additional information on 2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole

Comprehensive Overview of 2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole (CAS No. 1806631-75-3)

2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole (CAS No. 1806631-75-3) is a highly specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and cyano substitutions, along with a difluoromethoxy group, exhibits remarkable potential in the development of novel therapeutic agents and crop protection solutions. Its molecular structure, C9H4BrF2N3O, underscores its versatility in synthetic chemistry applications.

In recent years, the demand for heterocyclic compounds like 2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole has surged due to their role in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to advancements in anticancer, antiviral, and anti-inflammatory therapies. The compound's electron-withdrawing groups (cyano and difluoromethoxy) enhance its reactivity, making it a valuable intermediate in organofluorine chemistry.

The synthesis of 2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole involves multi-step organic reactions, including halogenation, cyanation, and etherification. Its CAS No. 1806631-75-3 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in global supply chains. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to verify its purity and structural integrity, meeting the stringent standards of pharmaceutical intermediates.

From an industrial perspective, 2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole aligns with the growing trend of green chemistry and sustainable synthesis. Innovations in catalytic processes and solvent-free reactions have optimized its production, reducing environmental impact. This resonates with the ESG (Environmental, Social, and Governance) goals of modern enterprises, addressing concerns about chemical waste and carbon footprint.

In the context of intellectual property, patents involving benzimidazole derivatives like CAS No. 1806631-75-3 highlight their commercial viability. Companies investing in R&D for small-molecule drugs or agrochemical formulations often prioritize such compounds due to their structure-activity relationships (SAR). Additionally, the rise of computational chemistry and AI-driven drug design has accelerated the exploration of its potential applications.

For researchers and procurement specialists, sourcing high-quality 2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole requires collaboration with certified chemical suppliers who adhere to Good Manufacturing Practices (GMP). Storage recommendations typically include anhydrous conditions and low-temperature environments to preserve stability. Safety data sheets (SDS) provide essential guidelines for handling, emphasizing personal protective equipment (PPE) and ventilation.

Looking ahead, the compound's relevance in precision medicine and smart agriculture is expected to grow. Its integration into high-throughput screening (HTS) platforms and combinatorial libraries will further unlock its utility. As the scientific community continues to explore molecular diversity, 2-Bromo-4-cyano-6-difluoromethoxy-1H-benzimidazole stands as a testament to the innovation driving modern chemical sciences.